molecular formula C22H15BrN4O3S B2902054 1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(p-tolyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1251710-48-1

1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(p-tolyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

Cat. No.: B2902054
CAS No.: 1251710-48-1
M. Wt: 495.35
InChI Key: BAEHBFMFIXSGPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(p-tolyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H15BrN4O3S and its molecular weight is 495.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is the thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione derivative, which is synthesized via a multi-step reaction sequence. The second intermediate is the 3-(p-tolyl) derivative of the thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, which is synthesized separately. The two intermediates are then coupled via a condensation reaction to form the final product.", "Starting Materials": [ "4-bromobenzaldehyde", "hydrazine hydrate", "ethyl acetoacetate", "thiourea", "p-toluidine", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "2-chloro-4,6-dimethoxy-1,3,5-triazine", "N,N-dimethylformamide", "triethylamine", "4-bromophenylboronic acid", "p-tolylboronic acid" ], "Reaction": [ "Synthesis of thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione derivative:", "- Condensation of 4-bromobenzaldehyde with hydrazine hydrate to form 4-bromo-1,2,4-triazole-3-thiol", "- Reaction of 4-bromo-1,2,4-triazole-3-thiol with ethyl acetoacetate to form 4-bromo-1,2,4-triazole-3-thione derivative", "- Reaction of 4-bromo-1,2,4-triazole-3-thione derivative with thiourea to form thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione derivative", "Synthesis of 3-(p-tolyl) derivative of thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione:", "- Reaction of thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione derivative with p-toluidine in acetic anhydride to form 3-(p-tolyl) derivative", "Coupling of the two intermediates:", "- Reaction of 3-(p-tolyl) derivative with 2-chloro-4,6-dimethoxy-1,3,5-triazine in the presence of N,N-dimethylformamide and triethylamine to form the activated ester intermediate", "- Reaction of the activated ester intermediate with thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione derivative in the presence of sodium hydroxide to form the final product" ] }

CAS No.

1251710-48-1

Molecular Formula

C22H15BrN4O3S

Molecular Weight

495.35

IUPAC Name

1-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(4-methylphenyl)thieno[3,2-d]pyrimidine-2,4-dione

InChI

InChI=1S/C22H15BrN4O3S/c1-13-2-8-16(9-3-13)27-21(28)19-17(10-11-31-19)26(22(27)29)12-18-24-20(25-30-18)14-4-6-15(23)7-5-14/h2-11H,12H2,1H3

InChI Key

BAEHBFMFIXSGPV-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=NC(=NO4)C5=CC=C(C=C5)Br

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.